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Compound of Interest

Compound Name: Imidazole-4-carboxaldehyde

Cat. No.: B113399 Get Quote

Essential Safety and Handling Guide for
Imidazole-4-carboxaldehyde
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Imidazole-4-carboxaldehyde, including operational and

disposal plans.

1. Hazard Identification and Personal Protective Equipment (PPE)

Imidazole-4-carboxaldehyde is classified as a substance that causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is crucial to use appropriate

personal protective equipment to minimize exposure.
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Hazard GHS Classification Recommended PPE

Skin Irritation Skin Irrit. 2[4]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][6]

Eye Irritation Eye Irrit. 2[4]

Wear appropriate protective

eyeglasses or chemical safety

goggles.[1][6]

Respiratory Irritation STOT SE 3[4]

Use a dust mask (type N95 or

equivalent) or work in a well-

ventilated area, preferably

under a chemical fume hood.

[2][7]

2. Handling and Storage

Proper handling and storage are critical to maintain the stability of Imidazole-4-
carboxaldehyde and ensure a safe laboratory environment.

Procedure Guideline

Handling

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1] Avoid

breathing dust or fumes.[1][2] Minimize dust

generation and accumulation.[1]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances.[1][7] Keep the

container tightly closed.[1][2] The compound is

sensitive to air and light.[7]

3. First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2][3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2][3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[1]

4. Spill and Disposal Procedures

In the event of a spill, prompt and safe cleanup is necessary. Proper disposal of waste is also

essential to prevent environmental contamination.

Procedure Guideline

Spill Cleanup

Vacuum or sweep up the material and place it

into a suitable disposal container.[6] Avoid

creating dust.[2] Ensure adequate ventilation

and wear appropriate PPE.[1][2]

Waste Disposal

Dispose of contents/container to an approved

waste disposal plant.[1][2] Consult local, state,

and federal hazardous waste regulations for

complete and accurate classification.[1]

Experimental Workflow: Handling Imidazole-4-carboxaldehyde
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Workflow for Handling Imidazole-4-carboxaldehyde
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Caption: A step-by-step workflow for the safe handling of Imidazole-4-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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